Cas no 100973-03-3 (2,5-Dipropoxy-1,4-Benzenedicarboxylic acid)

• Product Name: 2,5-Dipropoxy-1,4-Benzenedicarboxylic acid
• CAS No: 100973-03-3
• MF: C₁₄H₁₈O₆
• MW: 282.289124965668
• CID: 2140080
• Update Time: 2023-08-03

2,5-Dipropoxy-1,4-Benzenedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-dipropoxy-1,4-Benzenedicarboxylic acid
• 2,5-dipropoxyterephthalic acid
• 2,5-Dipropoxy-1,4-Benzenedicarboxylic acid

• Inchi： 1S/C14H18O6/c1-3-5-19-11-7-10(14(17)18)12(20-6-4-2)8-9(11)13(15)16/h7-8H,3-6H2,1-2H3,(H,15,16)(H,17,18)
• InChI Key： PZYPRFXWTAKZNU-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C(=O)O)C(=CC=1C(=O)O)OCCC

Computed Properties

• Exact Mass: 282.11
• Monoisotopic Mass: 282.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1